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Abstract
Manganese dinicotinate, the manganese(II) salt of nicotinic acid, is a compound of interest

with applications ranging from animal feed supplementation to potential therapeutic uses. This

technical guide provides a comprehensive review of the available scientific literature on

manganese dinicotinate, focusing on its synthesis, physicochemical properties, and biological

activities. This document consolidates quantitative data, details experimental protocols, and

visualizes relevant biological pathways and experimental workflows to serve as a valuable

resource for the scientific community.

Introduction
Manganese is an essential trace element crucial for various physiological processes, acting as

a cofactor for numerous enzymes involved in metabolism, bone formation, and antioxidant

defense.[1] Nicotinic acid, also known as niacin or vitamin B3, is a vital nutrient with a well-

established role in cellular metabolism, primarily as a precursor to the coenzymes NAD and

NADP. The combination of these two essential nutrients in the form of manganese
dinicotinate presents a compound with potential synergistic effects and diverse applications.

This review aims to provide a detailed technical overview of manganese dinicotinate,

compiling and structuring the currently available scientific information to facilitate further

research and development.
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Physicochemical Properties
Detailed physicochemical data for manganese dinicotinate is not extensively reported in the

readily available literature. However, based on its composition, it is a salt formed from the

divalent manganese cation (Mn²⁺) and two nicotinate anions.

Table 1: Physicochemical Properties of Manganese Dínicotinate

Property Value Reference

Molecular Formula C₁₂H₈MnN₂O₄ General Chemical Knowledge

Molecular Weight 303.14 g/mol General Chemical Knowledge

CAS Number 28029-54-1 --INVALID-LINK--

Appearance Not specified in detail -

Solubility Soluble in water
Implied from synthesis

protocols[2]

Crystal Structure Not explicitly found in searches -

Experimental Protocols: Synthesis of Manganese
Dínicotinate
A patent describing the preparation of manganese nicotinate provides several detailed methods

for its synthesis. These methods are simple, efficient, and yield a product of high purity.[2]

General Synthesis Workflow
The general workflow for the synthesis of manganese dinicotinate involves the reaction of a

manganese source with nicotinic acid in an aqueous solution, followed by purification and

drying of the final product.
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Caption: General workflow for the synthesis of manganese dinicotinate.
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Detailed Synthesis Protocols
The following protocols are adapted from the patent literature and provide specific examples of

the synthesis process.[2]

Protocol 1: Using Manganese Sulfate

Add 100 kg of nicotinic acid to 1 ton of water in a 2 m³ reactor.

Heat the mixture to 65°C.

Add 68 kg of manganese sulfate monohydrate.

Cover the reactor and stir the reaction mixture for 2.5 hours.

Throughout the reaction, maintain the pH at 5.5 using a sodium hydroxide solution.

After the reaction is complete, cool the mixture.

Separate the solid product via centrifugation.

Wash the obtained solid product three times.

Dry the product using flash drying to obtain 123.5 kg of manganese nicotinate.

Protocol 2: Using Manganese Sulfate with Isopropanol

Add 1.8 tons of water to a 5 m³ reaction kettle.

Add 222 kg of nicotinic acid and 36 L of isopropanol.

Heat the mixture to 83°C.

Add 169 kg of manganese sulfate monohydrate and stir for 30 minutes.

Control the pH to 6.0 with a sodium hydroxide solution to ensure complete reaction.

Cool the mixture.
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Filter-press the mixture and wash the resulting product three times.

Dry the product at 105°C in a drying room and pulverize to obtain 324.7 kg of manganese

nicotinate.

Protocol 3: Using Manganese Oxide

Add 0.88 tons of water to a 5 m³ reaction kettle.

Add 220 kg of nicotinic acid and heat to 30°C.

Add 88 L of isopropanol.

Add 58 kg of manganese oxide and stir for 1.5 hours.

Maintain the pH at 6.5 with a sodium hydroxide solution throughout the reaction.

After the reaction is complete, cool the mixture.

Separate the solid product via centrifugation.

Wash the product three times.

Dry the product using flash drying to obtain 271.0 kg of manganese nicotinate.

Biological Activity and Potential Applications
While specific quantitative biological data for manganese dinicotinate is sparse in the public

domain, its use as an animal feed additive suggests positive effects on growth and lactation.[2]

The biological activity is likely a combination of the effects of manganese and nicotinic acid.

Role of Manganese in Biological Systems
Manganese is a cofactor for several key enzymes, including:

Arginase: Involved in the urea cycle.[1]

Pyruvate carboxylase: A key enzyme in gluconeogenesis.[1]
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Manganese superoxide dismutase (MnSOD): A critical antioxidant enzyme in mitochondria.

[1]

Manganese is also known to activate other enzymes like transferases, hydrolases, and

decarboxylases.[3]

Role of Nicotinic Acid in Biological Systems
Nicotinic acid is a precursor for the synthesis of NAD⁺ and NADP⁺, which are essential

coenzymes in numerous cellular redox reactions and are involved in energy metabolism.

Potential Signaling Pathways
While no studies have directly investigated the signaling pathways affected by manganese
dinicotinate, the known effects of manganese on cellular signaling can provide some insights.

Manganese exposure has been shown to influence several signaling pathways, particularly in

the context of neurotoxicity.[4][5] It is important to note that these effects are generally

observed at higher, potentially toxic, concentrations of manganese.
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Caption: Potential signaling pathways affected by manganese.

Toxicology
Specific toxicological data for manganese dinicotinate, such as an LD50 value, is not readily

available. However, the toxicology of inorganic manganese compounds is well-documented.

Acute Toxicity: Inhalation of high concentrations of manganese dusts can lead to an

inflammatory response in the lungs.[6] Ingestion of large amounts of soluble manganese salts

can cause gastrointestinal irritation.

Chronic Toxicity: The primary target organ for chronic manganese toxicity is the central nervous

system.[7] Inhalation of manganese dust over long periods can lead to a neurological disorder

known as manganism, which has symptoms similar to Parkinson's disease.[6]
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Table 2: Toxicological Data for Related Manganese Compounds

Compound Organism Route Toxicity Value Reference

Manganese(II)

nitrate
Rat (female) Oral

LD50 > 300

mg/kg
[8]

Manganese

phosphate/sulfat

e mixture

Rat Inhalation
NOAEL = 0.5

mg/m³
[9]

MMT Rat Oral
LD50 = 14.6 mg

Mn/kg
[9]

Quantitative Data
As of the date of this review, specific quantitative biological data for manganese dinicotinate
(e.g., IC50, EC50, Ki) from peer-reviewed literature is not available. The primary quantitative

information found relates to its synthesis yields and its application in animal feed.

Conclusion
Manganese dinicotinate is a compound with established applications in animal nutrition and

potential for further development. This review has compiled the available information on its

synthesis, providing detailed experimental protocols. While specific data on its physicochemical

properties, crystal structure, and quantitative biological activity are limited, the known roles of

its constituent parts—manganese and nicotinic acid—provide a foundation for understanding

its potential biological effects. The general toxicology of inorganic manganese compounds

offers a guide to the potential safety considerations for manganese dinicotinate. Further

research is warranted to fully characterize this compound and explore its potential applications

in various fields. The provided diagrams of the synthesis workflow and potential signaling

pathways offer a visual framework for understanding the key processes related to manganese
dinicotinate.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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